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Compound of Interest

Compound Name: ReN001

Cat. No.: B10857760 Get Quote

Essential guidance for the safe and compliant disposal of the investigational drug ReN001, also

known as Mavodelpar, is critical for maintaining laboratory safety and environmental protection.

As a selective peroxisome proliferator-activated receptor delta (PPARδ) agonist, ReN001 is a

small molecule compound under investigation in clinical trials. While a specific Safety Data

Sheet (SDS) from the manufacturer, Reneo Pharmaceuticals, is not publicly available,

established best practices for the disposal of investigational and non-hazardous

pharmaceutical waste provide a robust framework for its proper handling.

This guide offers procedural, step-by-step information to directly address the operational

questions of researchers, scientists, and drug development professionals, ensuring that the

disposal of ReN001 aligns with regulatory expectations and promotes a culture of safety.

Immediate Safety and Handling Protocols
Prior to any disposal procedure, adherence to fundamental safety protocols is paramount.

Personnel handling ReN001 should be thoroughly trained on the potential hazards associated

with potent small molecules and follow all institutional environmental health and safety (EHS)

guidelines.

Personal Protective Equipment (PPE): A comprehensive assessment of the risks should be

conducted, but at a minimum, the following PPE is required when handling ReN001:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10857760?utm_src=pdf-interest
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles.

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents skin contact with the

compound.

Body Protection A lab coat or disposable gown
Protects clothing and skin from

contamination.

Respiratory Protection A NIOSH-approved respirator

Recommended when handling

the powder form or if there is a

risk of aerosolization.

Emergency Procedures: In the event of accidental exposure, immediate action is crucial.

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

For any exposure, a report should be filed with the institution's EHS office, and medical advice

should be sought.

Step-by-Step Disposal Procedures for ReN001
The disposal of ReN001, as an investigational drug, should follow a clear and documented

pathway that prioritizes safety and regulatory compliance. The following workflow outlines the

recommended procedure for the disposal of both solid and liquid waste containing ReN001.
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Waste Generation & Segregation

Solid Waste Disposal Liquid Waste Disposal

Final Disposal Pathway

ReN001 Waste Generated

Segregate Waste at Point of Generation
(Solid vs. Liquid)

Solid Waste (e.g., contaminated PPE, vials, labware)

Solid

Liquid Waste (e.g., solutions containing ReN001)

Liquid

Place in a designated, sealed, and clearly labeled
hazardous or pharmaceutical waste container (Black Container).

Store waste containers in a secure, designated area.

Collect in a designated, sealed, and clearly labeled
hazardous or pharmaceutical waste container (Black Container).

Arrange for pickup by a licensed
hazardous waste disposal vendor.

Transport to a permitted facility for high-temperature incineration.

Disposal Complete

Click to download full resolution via product page

ReN001 Disposal Workflow
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Detailed Experimental Protocols for Disposal
1. Waste Segregation and Collection:

Solid Waste: All solid materials that have come into contact with ReN001, including gloves,

disposable lab coats, bench paper, empty vials, and contaminated labware, should be

considered pharmaceutical waste.

Immediately place these items into a designated, leak-proof, and puncture-resistant waste

container.

This container should be clearly labeled as "Hazardous Pharmaceutical Waste for

Incineration" or as required by your institution's EHS program.[1] Black containers are

often used for this purpose.[1]

Liquid Waste: All solutions containing ReN001, including unused experimental solutions,

instrument rinse, and contaminated solvents, must be collected as liquid pharmaceutical

waste.

Collect this waste in a designated, sealed, and chemically compatible container.

The container must be clearly labeled with "Hazardous Pharmaceutical Waste for

Incineration" and a list of its contents, including the approximate concentration of ReN001.

[1]

2. Waste Storage:

Store all ReN001 waste containers in a secure, designated, and well-ventilated area away

from general laboratory traffic.

Ensure that the storage area is compliant with all institutional and local regulations for

hazardous waste accumulation.

3. Final Disposal:

Incineration is the recommended method of disposal for both hazardous and non-hazardous

pharmaceutical waste to ensure complete destruction of the active compound.[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b10857760?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://dnr.wisconsin.gov/topic/HealthWaste/BusinessPharm.html
https://usbioclean.com/what-is-non-hazardous-pharmaceutical-waste-and-what-should-you-do-with-it/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's EHS department to arrange for the pickup and disposal of the

ReN001 waste by a licensed and certified hazardous waste management company.

Do not dispose of ReN001 down the drain or in the regular trash.[1][5] This is to prevent the

contamination of water systems and the environment.

Regulatory Compliance and Documentation
Proper documentation is a critical component of the disposal process for investigational drugs.

Document/Record Description Retention Period

Waste Manifest

A document that tracks the

waste from its point of

generation to its final disposal

facility. This is provided by the

hazardous waste vendor.

As per institutional and

regulatory requirements

(typically 3-5 years).

Disposal Logs

Internal laboratory records

detailing the date, quantity, and

nature of the ReN001 waste

generated and collected for

disposal.

As per institutional policy and

good laboratory practice.

Certificates of Destruction

Provided by the disposal

vendor as proof of proper

destruction of the waste.

As per institutional and

regulatory requirements.

All disposal activities must comply with the guidelines set forth by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), as well as any

applicable state and local regulations.[1][6] For investigational drugs used in clinical trials,

disposal procedures must also adhere to the protocols established by the study sponsor.[6][7]

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of ReN001, thereby protecting themselves, their colleagues, and the

environment. It is imperative to consult your institution's Environmental Health and Safety

department for specific guidance and to ensure compliance with all applicable regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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